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Compound of Interest

Compound Name: 7-Bromo-2-chloroquinoline

Cat. No.: B1339914 Get Quote

An In-depth Technical Guide to 7-Bromo-2-chloroquinoline

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 7-Bromo-2-chloroquinoline, a key

intermediate in synthetic and medicinal chemistry. It details its chemical identity,

physicochemical properties, synthesis, and applications, with a focus on its role in drug

discovery and development.

Chemical Identity and Structure
7-Bromo-2-chloroquinoline is a halogenated heterocyclic aromatic compound. Its structure

consists of a quinoline core substituted with a bromine atom at the 7th position and a chlorine

atom at the 2nd position.

IUPAC Name: 7-bromo-2-chloroquinoline[1]

Synonyms: 2-chloro-7-bromoquinoline, 7-Bromo-2-chloro-quinoline[1]

Chemical Structure:

Caption: 2D structure of 7-Bromo-2-chloroquinoline.

Physicochemical and Spectroscopic Data
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The following table summarizes key computed physicochemical properties of 7-Bromo-2-
chloroquinoline. Experimental data for some properties are not readily available in the cited

literature.

Property Value Source

Molecular Formula C₉H₅BrClN [PubChem]

Molecular Weight 242.50 g/mol [PubChem]

IUPAC Name 7-bromo-2-chloroquinoline [PubChem]

CAS Number 99455-15-9 [PubChem]

Exact Mass 240.92939 Da [PubChem]

Monoisotopic Mass 240.92939 Da [PubChem]

Topological Polar Surface Area 12.9 Å² [PubChem]

XLogP3 3.8 [PubChem]

Form Solid [Sigma-Aldrich]

Experimental Protocols
Synthesis of 7-Bromo-2-chloroquinoline
A general procedure for the synthesis of 7-Bromo-2-chloroquinoline involves the conversion

of 7-bromoquinolin-2(1H)-one.

Starting Material: 7-bromoquinolin-2(1H)-one (also known as 7-bromo-2-hydroxyquinoline)

Reagents:

Thionyl chloride (SOCl₂)

Dichloromethane (CH₂Cl₂)

Dimethylformamide (DMF)

Procedure:
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To an inert reactor equipped with a mechanical stirrer, reflux condenser, charging funnel, and

a caustic scrubber, add 7-bromo-2-hydroxyquinoline (1.22 kg, 5.45 mol), dichloromethane

(9.706 kg), and dimethylformamide (0.276 kg).

Slowly add thionyl chloride (0.973 kg, 8.17 mol, 1.5 eq.) dropwise to the mixture.

Gradually heat the reaction mixture.

This protocol is a general outline and may require optimization for specific laboratory

conditions.

Applications in Research and Drug Development
7-Bromo-2-chloroquinoline is a versatile building block in organic synthesis and medicinal

chemistry.[2] Its halogenated quinoline structure makes it a valuable intermediate for the

synthesis of more complex molecules with potential therapeutic applications.[3]

Key Application Areas:

Pharmaceutical Intermediate: It is a crucial intermediate in the development of new drugs.[3]

The quinoline core is a privileged scaffold in medicinal chemistry, and derivatives of 7-
Bromo-2-chloroquinoline have been explored for various therapeutic areas, including:

Anticancer agents: The 7-chloroquinoline moiety is a component of several compounds

with demonstrated anticancer activity.[2]

Antiviral and Antibacterial agents: Quinoline derivatives are known to possess a broad

spectrum of antimicrobial activities.[3]

Anti-inflammatory compounds: The structural features of this compound make it a

candidate for the synthesis of novel anti-inflammatory drugs.[2]

Antimalarial drugs: The 7-chloroquinoline scaffold is famously found in the antimalarial

drug chloroquine.[4]

Organic Synthesis: The bromine and chlorine substituents on the quinoline ring serve as

reactive handles for a variety of chemical transformations, such as cross-coupling reactions

and nucleophilic aromatic substitutions.[2][3] This allows for the introduction of diverse
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functional groups to create libraries of novel compounds for screening in drug discovery

programs.

Materials Science: Quinoline derivatives have potential applications in materials science,

including the development of optoelectronic materials and conductive polymers.[3]

Logical Workflow for Synthesis
The synthesis of 7-Bromo-2-chloroquinoline from its precursor follows a clear logical

progression.

Start: 7-bromoquinolin-2(1H)-one

Chlorination Reaction

Addition

Reagents:
Thionyl chloride
Dichloromethane

Dimethylformamide

Addition
Product:

7-Bromo-2-chloroquinoline
Yields

Click to download full resolution via product page

Caption: Synthetic workflow for 7-Bromo-2-chloroquinoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [IUPAC name and structure of 7-Bromo-2-
chloroquinoline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1339914#iupac-name-and-structure-of-7-bromo-2-
chloroquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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